Cas no 1492-12-2 (D-Valine, N-acetyl-, methyl ester)

D-Valine, N-acetyl-, methyl ester structure
1492-12-2 structure
Product Name:D-Valine, N-acetyl-, methyl ester
CAS No:1492-12-2
MF:C8H15NO3
MW:173.209602594376
CID:1321245
PubChem ID:11008407
Update Time:2025-04-20

D-Valine, N-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Valine, N-acetyl-, methyl ester
    • (R)-Methyl 2-acetamido-3-methylbutanoate
    • CHEMBL3278863
    • METHYL (2R)-2-ACETAMIDO-3-METHYLBUTANOATE
    • 1492-12-2
    • Inchi: 1S/C8H15NO3/c1-5(2)7(8(11)12-4)9-6(3)10/h5,7H,1-4H3,(H,9,10)/t7-/m1/s1
    • InChI Key: KCHNPFJMSOGXIT-SSDOTTSWSA-N
    • SMILES: O(C)C([C@@H](C(C)C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 173.105
  • Monoisotopic Mass: 173.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.4A^2

D-Valine, N-acetyl-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR955495-1g
Methyl (2r)-2-acetamido-3-methylbutanoate
1492-12-2 95%
1g
£435.00 2023-08-31

D-Valine, N-acetyl-, methyl ester Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.